Cas no 54110-97-3 (Butanoic acid,2-(phenylmethylene)-, ethyl ester)

• Product Name: Butanoic acid,2-(phenylmethylene)-, ethyl ester
• CAS No: 54110-97-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 375702
• PubChem ID: 6432898
• Update Time: 2025-04-19

Butanoic acid,2-(phenylmethylene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(phenylmethylene)-, ethyl ester
• ethyl 2-benzylidenebutanoate
• ethyl 2-benzylidenebutyrate
• ethyl (2E)-2-(phenylmethylidene)butanoate
• EINECS 258-979-7
• 2-ethyl-3-phenyl-acrylic acid ethyl ester
• 54110-97-3
• SCHEMBL13103426

• Inchi： 1S/C13H16O2/c1-3-12(13(14)15-4-2)10-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3/b12-10+
• InChI Key： CMDBGQQPIQOIAK-ZRDIBKRKSA-N
• SMILES： O(CC)C(/C(=C/C1C=CC=CC=1)/CC)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.022
• Boiling Point: 296.7°Cat760mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.536
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters